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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.1.
Disperse Blue 165 (CAS No. 41642-51-7), an azo dye noted for its use in coloring synthetic
fibers. While specific quantitative solubility data in a wide array of organic solvents is not
extensively published, this document outlines the standardized methodologies for its
determination, enabling researchers to generate precise data for their specific applications. The
guide details the necessary experimental protocols and presents a logical workflow for these
procedures.

Disperse Blue 165, a dark blue powder, is characterized by its low solubility in water and its
affinity for hydrophobic environments.[1] Its solubility in organic solvents is a critical parameter
influencing its application in various fields, including the formulation of inks, coatings, and in
material science research. The dissolution behavior is primarily governed by the polarity of the
solvent, temperature, and the specific molecular interactions between the dye and the solvent.
Although qualitatively known to be soluble in acetone, precise quantitative data remains elusive
in public literature.[2]

Data Presentation

Due to the limited availability of specific quantitative solubility data for Disperse Blue 165 in
public-domain literature, the following table is presented as a template for researchers to
populate with their own experimentally determined values. This structured format allows for
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easy comparison of solubility across different organic solvents under consistent temperature
conditions.

Table 1: Experimentally Determined Solubility of Disperse Blue 165 in Various Organic
Solvents at 25°C

. . Molar
Organic Chemical . o .
Polarity Index Solubility (g/L)  Solubility
Solvent Formula
(mol/L)
[Insert [Insert
Acetone C3HeO 5.1 Experimental Experimental
Data] Data]
[Insert [Insert
Ethanol C2HsOH 4.3 Experimental Experimental
Data] Data]
[Insert [Insert
Methanol CHsOH 5.1 Experimental Experimental
Data] Data]
[Insert [Insert
Ethyl Acetate CaHsO2 4.4 Experimental Experimental
Data] Data]
[Insert [Insert
Dichloromethane = CH2Cl2 3.1 Experimental Experimental
Data] Data]
[Insert [Insert
Toluene C7Hs 2.4 Experimental Experimental
Data] Data]
N,N- [Insert [Insert
Dimethylformami  CsH7NO 6.4 Experimental Experimental
de Data] Data]
] [Insert [Insert
Dimethyl ] )
_ C2HeOS 7.2 Experimental Experimental
Sulfoxide

Data]

Data]
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Experimental Protocols

The following is a detailed methodology for the quantitative determination of Disperse Blue
165 solubility in organic solvents utilizing UV-Visible spectrophotometry. This widely applicable
method provides reliable and reproducible results.

Obijective: To determine the saturation solubility of Disperse Blue 165 in a given organic
solvent at a specified temperature.

Principle: The concentration of a colored substance in a solution is directly proportional to its
absorbance of light at a specific wavelength, as described by the Beer-Lambert Law. By
creating a calibration curve of known concentrations versus absorbance, the concentration of
an unknown saturated solution can be accurately determined.

Materials and Equipment:

Disperse Blue 165 (high purity)

o Selected organic solvents (analytical grade)

e UV-Vis Spectrophotometer

e Analytical balance

e Volumetric flasks (various sizes)

o Pipettes and micropipettes

o Syringe filters (0.45 um)

o Thermostatically controlled shaker or incubator

o Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)
Procedure:

e Determination of Maximum Absorbance (Amax):
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o Prepare a dilute solution of Disperse Blue 165 in the chosen organic solvent.

o Scan the solution using the UV-Vis spectrophotometer over a relevant wavelength range
(e.g., 400-800 nm) to identify the wavelength of maximum absorbance (Amax). This Amax
will be used for all subsequent absorbance measurements.

o Preparation of Standard Solutions and Calibration Curve:

o Accurately weigh a precise amount of Disperse Blue 165 and dissolve it in the chosen
organic solvent to prepare a stock solution of a known concentration (e.g., 100 mg/L).

o Perform a series of serial dilutions from the stock solution to create a set of standard
solutions with decreasing concentrations.

o Measure the absorbance of each standard solution at the predetermined Amax, using the
pure organic solvent as a blank.

o Plot a graph of absorbance versus concentration for the standard solutions. This will
generate a calibration curve. The relationship should be linear, and the equation of the line
(y = mx + ¢) should be determined.

o Preparation of Saturated Solution:

o Add an excess amount of Disperse Blue 165 to a known volume of the organic solvent in
a sealed container to create a slurry.

o Agitate the mixture at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-
48 hours) to ensure that equilibrium solubility is reached.

o After agitation, allow the solution to stand undisturbed for a sufficient time to permit the
excess, undissolved solid to settle.

o Measurement of Saturated Solution Absorbance:

o Carefully withdraw a sample from the clear supernatant of the saturated solution using a
syringe.
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o Immediately filter the sample through a 0.45 pum syringe filter to remove any undissolved
microparticles.

o Accurately dilute the filtered saturated solution with the same organic solvent to a
concentration that falls within the linear range of the calibration curve.

o Measure the absorbance of the diluted saturated solution at the Amax.

» Calculation of Solubility:

o Use the equation of the calibration curve to calculate the concentration of the diluted
saturated solution from its measured absorbance.

o Multiply the calculated concentration by the dilution factor to determine the concentration
of the original saturated solution. This value represents the solubility of Disperse Blue 165
in that specific solvent at the specified temperature.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of dye
solubility.
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Workflow for Determining Dye Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. textilelearner.net [textilelearner.net]
e 2. sdinternational.com [sdinternational.com]

« To cite this document: BenchChem. [Solubility of Disperse Blue 165 in Organic Solvents: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295748#solubility-of-disperse-blue-165-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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